3-(5-Methyl-1,3-benzoxazol-2-yl)aniline
Overview
Description
3-(5-Methyl-1,3-benzoxazol-2-yl)aniline, also known as MBBA, is a compound that has caught the attention of the scientific community due to its potential applications. It has a molecular formula of C14H12N2O and a molecular weight of 224.26 g/mol .
Molecular Structure Analysis
The molecular structure of 3-(5-Methyl-1,3-benzoxazol-2-yl)aniline consists of a benzoxazole ring attached to an aniline group . The benzoxazole ring is a heterocyclic compound, consisting of a benzene ring fused to an oxazole ring. The aniline group consists of an amino group (-NH2) attached to a benzene ring .
Scientific Research Applications
Antitumor and Antibacterial Activities
3-(5-Methyl-1,3-benzoxazol-2-yl)aniline: derivatives have been synthesized and evaluated for their potential in treating cancer and bacterial infections . These compounds have shown promising results in inhibiting the growth of tumor cells and bacteria, making them valuable for further drug development and therapeutic applications.
Electronics
In the field of electronics, benzoxazole derivatives are explored for their electrical properties and potential use in electronic devices . The specific applications in electronics are not detailed in the search results, but the structural properties of benzoxazoles suggest they could be useful in organic semiconductors or as part of electronic materials.
Medicine
Benzoxazole derivatives, including 3-(5-Methyl-1,3-benzoxazol-2-yl)aniline , are being studied for their medicinal properties . They are particularly noted for their antifungal activities, which could lead to the development of new antifungal drugs that are as effective as standard treatments like voriconazole against pathogens such as Aspergillus niger .
Agriculture
In agriculture, these compounds are of interest due to their antifungal properties, which could be utilized to protect crops from fungal pathogens . The ability to combat fungi like Aspergillus niger suggests potential applications as agricultural fungicides.
Material Science
The benzoxazole core of 3-(5-Methyl-1,3-benzoxazol-2-yl)aniline is significant in material science research. While specific applications in this field are not detailed in the search results, the compound’s structural features could be beneficial in creating new materials with desirable properties such as thermal stability or specific optical characteristics .
Environmental Science
Environmental science research may benefit from the antifungal and antimicrobial properties of benzoxazole derivatives. These compounds could be used in environmental monitoring and remediation efforts to control microbial and fungal populations in various ecosystems .
Analytical Chemistry
In analytical chemistry, benzoxazole derivatives can be used as standards or reagents in various assays. For example, they might be involved in assays like the MTT test, which measures cell viability based on mitochondrial enzyme activity .
Mechanism of Action
Target of Action
3-(5-Methyl-1,3-benzoxazol-2-yl)aniline is a derivative of benzoxazole, a biologically important heterocyclic compound . Benzoxazole derivatives have been found to exhibit a wide spectrum of pharmacological activities, including antibacterial, antifungal, and anticancer effects . .
Mode of Action
Benzoxazole derivatives are known to interact with various biological targets, leading to changes in cellular processes
Biochemical Pathways
Benzoxazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of pharmacological activities
Result of Action
3-(5-Methyl-1,3-benzoxazol-2-yl)aniline has been synthesized and assessed for its antitumor and antibacterial activities . Some derivatives of this compound have shown remarkable activity in both antitumor and antibacterial studies . .
properties
IUPAC Name |
3-(5-methyl-1,3-benzoxazol-2-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O/c1-9-5-6-13-12(7-9)16-14(17-13)10-3-2-4-11(15)8-10/h2-8H,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGMVUJGLTNKWJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00324995 |
Source
|
| Record name | 3-(5-methylbenzoxazol-2-yl)phenylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00324995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Methyl-1,3-benzoxazol-2-yl)aniline | |
CAS RN |
7509-65-1 |
Source
|
| Record name | NSC408151 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=408151 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-(5-methylbenzoxazol-2-yl)phenylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00324995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(5-METHYL-1,3-BENZOXAZOL-2-YL)PHENYLAMINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(4-Bromophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde](/img/structure/B1269422.png)
![4-[(2-Bromobenzyl)oxy]benzaldehyde](/img/structure/B1269425.png)
![5-Phenethyl-1H-[1,2,4]triazol-3-ylamine](/img/structure/B1269450.png)